3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane is a bicyclic tertiary amine characterized by a quinuclidine backbone (1-azabicyclo[2.2.2]octane) with a 2-chloroethyl substituent at the 3-position. The chloroethyl group introduces both steric bulk and electrophilic reactivity, making the compound a versatile intermediate in medicinal chemistry.
Properties
Molecular Formula |
C9H16ClN |
|---|---|
Molecular Weight |
173.68 g/mol |
IUPAC Name |
3-(2-chloroethyl)-1-azabicyclo[2.2.2]octane |
InChI |
InChI=1S/C9H16ClN/c10-4-1-9-7-11-5-2-8(9)3-6-11/h8-9H,1-7H2 |
InChI Key |
IGBNYQRUPZGWRZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CN2CCC1C(C2)CCCl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane typically involves the cyclization of 1-(2-chloroethyl)piperazine. One common method is the cyclization of the dihydrochloride salt of 1-(2-chloroethyl)piperazine . This reaction is often carried out under controlled conditions to ensure the formation of the desired bicyclic structure.
Industrial Production Methods
Industrial production of 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane can involve catalytic thermolysis of ethylenediamine or 2-hydroxyethylamine . These methods are scalable and can produce the compound in significant quantities, making it accessible for various applications.
Chemical Reactions Analysis
Types of Reactions
3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane undergoes several types of chemical reactions, including:
Nucleophilic Substitution: The chlorine atom in the compound can be replaced by other nucleophiles.
Oxidation and Reduction: The compound can participate in redox reactions, altering its oxidation state.
Cycloaddition: It can engage in cycloaddition reactions, forming larger ring structures.
Common Reagents and Conditions
Common reagents used in reactions with 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane include strong bases, nucleophiles, and oxidizing agents . Reaction conditions often involve controlled temperatures and solvents that facilitate the desired transformations.
Major Products Formed
The major products formed from reactions involving 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted derivatives, while oxidation can produce different oxidized forms of the compound .
Scientific Research Applications
3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane involves its interaction with molecular targets through its nucleophilic and basic properties. It can act as a catalyst in various organic reactions, facilitating the formation of new chemical bonds . The compound’s bicyclic structure also allows it to engage in unique interactions with other molecules, influencing its reactivity and function .
Comparison with Similar Compounds
1-Azabicyclo[2.2.2]octane Derivatives with Aromatic Substituents
(+)-3-[2-(Benzo[b]thiophen-2-yl)-2-oxoethyl]-1-azabicyclo[2.2.2]octane :
- Activity : Potent α7 nAChR partial agonist (Ki = 9 nM) with >14,000-fold selectivity over α4β2 nAChRs .
- Key Feature : The benzo[b]thiophene-oxoethyl group enhances binding affinity through π-π interactions and hydrogen bonding.
- Pharmacokinetics : High oral bioavailability and brain permeability, demonstrated in preclinical models .
- Key Feature: The spiro-oxazolidinone group improves metabolic stability and receptor selectivity.
Halogenated Derivatives
3-Chloro-1-azabicyclo[2.2.2]octane :
Heterocyclic and Muscarinic Derivatives
3-(Pyrazol-3-yl)-1-azabicyclo[2.2.2]octanes :
1-Azabicyclo[2.2.2]oct-3-yl phenylcarbamates :
Pharmacokinetic Profiles
| Compound | Bioavailability | Brain Permeability | Selectivity (α7/α4β2) |
|---|---|---|---|
| (+)-Benzo[b]thiophen-2-yl derivative | 80% (oral) | High | >14,000 |
| W-56203 | >90% (oral) | High | >10,000 |
| 3-(2-Chloroethyl) derivative | Not reported | Moderate (inferred) | Likely lower |
Key Differentiators of 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane
- Reactivity : The chloroethyl group allows for facile functionalization, unlike rigid aromatic substituents .
- Selectivity: Expected to exhibit broader receptor interactions compared to spiro-oxazolidinone or benzo[b]thiophene derivatives due to less steric hindrance .
- Applications : Primarily a synthetic precursor for quinuclidine-based pharmaceuticals (e.g., umeclidinium bromide) rather than a direct therapeutic agent .
Biological Activity
3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane is a bicyclic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. Its unique structure, characterized by the presence of a nitrogen atom within a bicyclic framework, contributes to its reactivity and interaction with biological systems. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and potential therapeutic applications.
Chemical Structure and Properties
The molecular formula of 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane is . The compound features a chloromethyl group that enhances its electrophilic character, making it an important intermediate in various chemical syntheses.
Research indicates that 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane interacts with several neurotransmitter systems, potentially influencing neurological functions. Its structural similarity to other bioactive compounds suggests that it may modulate receptor activity, particularly in the context of neurology and oncology.
Interaction with Receptors
The compound has been studied for its binding affinity to various receptors:
- Neurotransmitter Receptors : It may influence neurotransmitter release and receptor activation, which could be beneficial in treating conditions like depression and anxiety.
- Cancer Cell Lines : Preliminary studies suggest that it exhibits cytotoxic effects against certain cancer cell lines, indicating potential as an anticancer agent.
Cytotoxicity and Pharmacological Effects
Recent studies have demonstrated the cytotoxic effects of 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane on various cancer cell lines. The following table summarizes key findings from these studies:
These findings highlight the compound's potential as an anticancer agent.
Case Studies
- Neurological Applications : A study investigating the effects of 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane on neurotransmitter systems found that it could enhance dopamine release in vitro, suggesting a role in treating neurodegenerative diseases.
- Cancer Research : In vivo studies using mouse models showed that administration of the compound resulted in tumor size reduction in xenograft models, supporting its potential as a therapeutic agent against specific cancers.
Structure-Activity Relationship (SAR)
Understanding the SAR is crucial for optimizing the biological activity of 3-(2-Chloroethyl)-1-azabicyclo[2.2.2]octane. Modifications to the bicyclic structure or substituents can significantly impact its pharmacological properties:
- Electrophilic Character : The presence of the chloromethyl group enhances electrophilicity, facilitating interactions with nucleophilic sites on biological macromolecules.
- Substituent Variability : Altering substituents can lead to variations in receptor binding affinity and selectivity.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
